Cas no 1807126-81-3 (3-Chloro-2-ethoxy-4-fluorotoluene)

• Product Name: 3-Chloro-2-ethoxy-4-fluorotoluene
• CAS No: 1807126-81-3
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 5003461
• Update Time: 2025-10-31

3-Chloro-2-ethoxy-4-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-ethoxy-4-fluorotoluene

• Inchi： 1S/C9H10ClFO/c1-3-12-9-6(2)4-5-7(11)8(9)10/h4-5H,3H2,1-2H3
• InChI Key： LZXKNIKYETZGNK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=C1OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 3-Chloro-2-ethoxy-4-fluorotoluene

Introduction to 3-Chloro-2-ethoxy-4-fluorotoluene (CAS No. 1807126-81-3) and Its Applications in Modern Chemical Research

3-Chloro-2-ethoxy-4-fluorotoluene (CAS No. 1807126-81-3) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties. This compound, characterized by a chloro, ethoxy, and fluoro substituent on a toluene backbone, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique substitution pattern allows for diverse chemical modifications, making it a valuable building block in medicinal chemistry.

The chemical structure of 3-Chloro-2-ethoxy-4-fluorotoluene (CAS No. 1807126-81-3) consists of a benzene ring substituted with a chlorine atom at the 3-position, an ethoxy group at the 2-position, and a fluorine atom at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are highly influential in its reactivity and utility in synthetic pathways. The presence of these functional groups makes it an attractive candidate for further derivatization, enabling the development of novel compounds with potential therapeutic applications.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. 3-Chloro-2-ethoxy-4-fluorotoluene (CAS No. 1807126-81-3) fits into this trend as a key precursor for synthesizing fluorinated heterocycles and other complex molecules. Researchers have leveraged its reactivity to develop innovative synthetic strategies that have led to the discovery of new drug candidates.

One of the most compelling aspects of 3-Chloro-2-ethoxy-4-fluorotoluene (CAS No. 1807126-81-3) is its role in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The fluoro substituent, in particular, has been shown to improve the potency and selectivity of these inhibitors by enhancing their interactions with protein targets. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various kinases, including those involved in tyrosine signaling pathways. This has opened up new avenues for drug development in oncology.

The agrochemical industry has also benefited from the use of 3-Chloro-2-ethoxy-4-fluorotoluene (CAS No. 1807126-81-3). Its structural features make it a suitable candidate for developing novel pesticides with improved efficacy and environmental safety. Fluorinated compounds often exhibit greater resistance to degradation, which can lead to longer-lasting protection against pests while reducing the frequency of application. This aligns with the growing global demand for sustainable agricultural practices.

From a synthetic chemistry perspective, 3-Chloro-2-ethoxy-4-fluorotoluene (CAS No. 1807126-81-3) is notable for its ability to undergo various transformations under mild conditions. For instance, its halogenated nature allows for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in both academic research and industrial settings due to their efficiency and scalability.

The versatility of 3-Chloro-2-ethoxy-4-fluorotoluene (CAS No. 1807126-81-3) extends beyond pharmaceuticals and agrochemicals; it has found applications in materials science as well. Fluorinated aromatic compounds are known for their unique electronic properties, making them suitable for use in organic light-emitting diodes (OLEDs), liquid crystal displays (LCDs), and other advanced electronic devices. The introduction of fluorine atoms can modulate electron transport properties, leading to improved device performance.

In conclusion, 3-Chloro-2-ethoxy-4-fluorotoluene (CAS No. 1807126-81-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its structural features enable diverse chemical modifications, making it an indispensable intermediate in drug discovery, pesticide development, and materials science. As research continues to uncover new methodologies for utilizing fluorinated compounds, the importance of intermediates like 3-Chloro-2-Ethoxy -4-fluorotoluene (CAS No. 1807126 - 81 - 3) is expected to grow even further.